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Introduction: The Profile of a Versatile Synthetic
Intermediate

3-Cyanobenzyl alcohol, systematically known as 3-(hydroxymethyl)benzonitrile (CAS No.
874-97-5), is a bifunctional organic compound featuring both a nitrile and a primary alcohol
group.[1][2][3][4][5] This unique structure makes it a valuable and versatile building block in
medicinal chemistry and the synthesis of complex organic molecules. Its role as a precursor in
the development of novel pharmaceutical agents and functional materials necessitates a
thorough understanding of its chemical hazard profile to ensure safe handling and application.

This guide provides an in-depth analysis of the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS) for 3-Cyanobenzyl alcohol. It is designed to equip
researchers, chemists, and drug development professionals with the critical safety information
required for risk assessment, the implementation of appropriate engineering controls, and the
selection of personal protective equipment (PPE). By grounding our understanding in the
harmonized data from authoritative safety data sheets (SDS), we can establish a robust
framework for its safe utilization in a laboratory and manufacturing context.
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GHS Hazard Identification at a Glance

The GHS classification for 3-Cyanobenzyl alcohol is consistently reported across multiple
suppliers and safety databases. The primary hazards are associated with acute toxicity and
irritation. The following table summarizes the essential GHS label elements.[1][3][4][5][6]

GHS Element Classification Details
Signal Word Warning (1121314115161 71
) GHSO7 (Exclamation Mark)[3]

Pictogram ngcontent-ng-c4006390337='i5"] class="ng-star-inserted">
Harmful if swallowed, in

Hazard Statements H302, H312, H332
contact with skin, or if inhaled.

Causes skin irritation.[1][2][3]
H315

[415]1(6]

Causes serious eye irritation.

[L1[2]E31[4]05](6]

H319

May cause respiratory
irritation.[1][2][3][41[5][6]

H335

In-Depth Analysis of Hazard Classifications

The hazard statements assigned to 3-Cyanobenzyl alcohol are derived from its classification
into specific GHS hazard classes and categories. Understanding these classifications provides
the scientific basis for the required safety precautions.

Acute Toxicity: A Multi-Route Hazard

3-Cyanobenzyl alcohol is classified as Acute Toxicity, Category 4, through oral, dermal, and
inhalation routes (H302 + H312 + H332).[1] A Category 4 classification indicates that the
substance is harmful, though not fatal at lower doses, through these three primary routes of
occupational exposure. The causality for this classification is based on toxicological data
(LD50/LC50 values) that fall within the GHS criteria for this category. For laboratory personnel,
this multi-route toxicity underscores the importance of preventing ingestion (e.g., no eating or
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drinking in the lab), skin contact (through proper glove selection), and inhalation of aerosols or
vapors (by working in a well-ventilated area or fume hood).[7]

Irritation Potential: Skin and Eyes

The compound is a recognized irritant to both skin and eyes.

Skin Irritation (Category 2, H315): This classification signifies that direct contact can cause
inflammation, redness, and discomfort.[1][2][3][4][5][6] The chemical properties of the
molecule allow it to disrupt the normal barrier function of the skin, leading to an irritant
response.

Serious Eye Irritation (Category 2A, H319): This is a more significant concern.[1][2][3][4][5][6]
The "2A" subcategory implies that the substance causes reversible eye irritation. Splashes or
contact with vapors can lead to pain, redness, and watering, which can persist if not
addressed immediately with copious rinsing. The chemical structure, containing both a polar
alcohol and a moderately polar nitrile group, likely contributes to its ability to interact with and

disrupt the sensitive tissues of the eye.

Specific Target Organ Toxicity - Single Exposure (STOT-
SE)

3-Cyanobenzyl alcohol is classified as STOT SE, Category 3, with H335 (May cause
respiratory irritation).[1][3][5][6][7] This means that a single exposure, primarily through
inhalation, can cause transient irritation of the respiratory tract, leading to symptoms such as
coughing and shortness of breath.[6] This hazard classification directly dictates the need for
robust engineering controls, such as the mandatory use of a chemical fume hood when
handling the substance, especially if it is heated or aerosolized.

GHS Logic and Practical Application

The GHS framework provides a logical workflow from raw toxicological data to the final label
elements that inform safe handling practices.

GHS Classification Workflow Diagram
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The following diagram illustrates the decision-making process for classifying and labeling a
chemical like 3-Cyanobenzyl alcohol according to GHS standards.

Step 2: Hazard Classification Step 3: Label Element Assignment

Acute Toxicity (Oral, Dermal, Inhalation) . Pictogram:
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Step 4: Safe Handling Guidance
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I === -> Skin Irrit. 2
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Precautionary Statements:
L Prevention, Response,
Storage, Disposal

Click to download full resolution via product page
Caption: GHS classification workflow for 3-Cyanobenzyl alcohol.

Precautionary Statements (P-Statements)

The hazard classifications mandate specific precautionary measures, which are summarized
below for practical laboratory application.
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Category P-Code Precautionary Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[2][4][5][6]

Wash skin thoroughly after

P264 _

handling.[2][4][5][6]

Do not eat, drink or smoke
P270 _ _

when using this product.[7]

Use only outdoors or in a well-
P271

ventilated area.[2][4][5][6]

Wear protective

loves/protective clothing/eye

P280 I P gy

protection/face protection.[1][2]

[6]

IF SWALLOWED: Call a
Response P301+P312 POISON CENTER/doctor if

you feel unwell.[7]

IF ON SKIN: Wash with plenty
of water.[1][2][4][6]

P302+P352

IF INHALED: Remove person
to fresh air and keep

P304+P340 _
comfortable for breathing.[1][2]

[6]

IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[2][4][6]

Call a POISON
P312 CENTER/doctor if you feel
unwell.[1][7]
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If skin irritation occurs: Get

P332+P313 ) ) )
medical advice/attention.[1]
If eye irritation persists: Get
P337+P313 , _ ,
medical advice/attention.[1]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[2]
P405 Store locked up.[2][7][8]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[2][7]

Recommended Safe Handling Protocol

The GHS classification serves as a self-validating system for establishing safe laboratory
practices. The following protocols are derived directly from the identified hazards.

Engineering Controls & Personal Protective Equipment
(PPE)

o Primary Engineering Control: All manipulations of 3-Cyanobenzyl alcohol, including
weighing, transferring, and use in reactions, must be conducted inside a certified chemical
fume hood to mitigate the inhalation hazard (H332, H335).[2][6][7]

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[7] Given the "serious eye irritation"
classification, a face shield should also be worn when handling larger quantities or if there is
a significant splash risk.

» Skin Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always check
the manufacturer's breakthrough time data for the specific glove material. A lab coat is

mandatory to prevent skin contact.[6][7]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.fr/store/msds?partNumber=15420558&productDescription%3D5GR+3-Cyanobenzyl+alcohol%2C+97%25+5g&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=15420558&productDescription%3D5GR+3-Cyanobenzyl+alcohol%2C+97%25+5g&countryCode=FR&language=en
https://www.echemi.com/produce/pr25030434704-3-cyanobenzyl-alcohol.html
https://www.echemi.com/produce/pr25030434704-3-cyanobenzyl-alcohol.html
https://www.fishersci.com/store/msds?partNumber=AAH54212&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W019568.pdf
https://www.echemi.com/produce/pr25030434704-3-cyanobenzyl-alcohol.html
https://www.fishersci.com/store/msds?partNumber=AAH54212&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1349315/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-ghs-classification-of-3-cyanobenzyl-alcohol
https://www.echemi.com/produce/pr25030434704-3-cyanobenzyl-alcohol.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/146250
https://www.fishersci.com/store/msds?partNumber=AAH54212&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54212&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/146250
https://www.fishersci.com/store/msds?partNumber=AAH54212&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Hygiene: An eyewash station and safety shower must be readily accessible in the immediate
work area. Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[6][7]

First Aid Measures

The response protocols are directly linked to the hazard statements:

 Inhalation (H332, H335): Immediately move the affected person to fresh air and keep them in
a position comfortable for breathing. If symptoms persist or if the person feels unwell, seek
immediate medical attention.[1][7]

e Skin Contact (H312, H315): Remove all contaminated clothing immediately. Wash the
affected skin area with plenty of soap and water for at least 15 minutes. If skin irritation
occurs, seek medical advice.[1][7]

o Eye Contact (H319): Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[1][6][7]

 Ingestion (H302): Do NOT induce vomiting. Rinse the mouth thoroughly with water. Call a
poison control center or doctor immediately for treatment advice.[1][7]

Conclusion

The GHS classification of 3-Cyanobenzyl alcohol as a Category 4 acute toxin and a skin, eye,
and respiratory irritant provides a clear and actionable framework for its safe handling. The
"Warning" signal word and the associated hazard statements (H302, H312, H332, H315, H319,
H335) are not merely regulatory requirements; they are fundamental safety communications
rooted in toxicological evidence. For professionals in research and drug development,
adherence to the prescribed precautionary statements and the use of appropriate engineering
controls and PPE are paramount to mitigating risk and ensuring a safe laboratory environment
when utilizing this versatile chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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